REACTION_CXSMILES
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C(O[C:5](=[O:7])C)(=O)C.C(O)=O.[CH2:11]1[C:17]2[CH:18]=[CH:19][CH:20]=[CH:21][C:16]=2[CH2:15][CH2:14][NH:13][CH2:12]1>C(OCC)(=O)C>[CH:5]([N:13]1[CH2:12][CH2:11][C:17]2[CH:18]=[CH:19][CH:20]=[CH:21][C:16]=2[CH2:15][CH2:14]1)=[O:7]
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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C(=O)O
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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C1CNCCC2=C1C=CC=C2
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Type
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CUSTOM
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Details
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after the mixture was stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture was then stirred for 30 minutes
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Duration
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30 min
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed successively with water, aqueous solution of sodium hydroxide (NaOH/H2O), and saturated NaCl/H2O
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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DISTILLATION
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Details
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The solvent was then distilled off under reduced pressure
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (eluent: ethyl acetate)
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Type
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CUSTOM
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Details
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recrystallized from-n-hexane
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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C(=O)N1CCC2=C(CC1)C=CC=C2
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Type | Value | Analysis |
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AMOUNT: MASS | 29 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |